5-bromo-2-chloro-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide
• InChI: InChI=1S/C19H16BrClN2O3/c1-26-14-4-2-11-8-12(18(24)23-17(11)10-14)6-7-22-19(25)15-9-13(20)3-5-16(15)21/h2-5,8-10H,6-7H2,1H3,(H,22,25)(H,23,24)
• InChI Key: HNUKRUNKCNFTLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=O)C3=C(C=CC(=C3)Br)Cl
• Molecular Formula: C19H16BrClN2O3
• Molecular Weight: 435.7 g/mol
• CAS No.: 851405-58-8

Description

5-bromo-2-chloro-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C19H16BrClN2O3 and its molecular weight is 435.7. The purity is usually 95%.
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Scientific Research Applications

Inhibitors of Steroid 5alpha Reductases

A study by Baston, Palusczak, and Hartmann (2000) utilized a compound structurally similar to 5-bromo-2-chloro-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide, specifically focusing on 6-substituted 2-methoxy-quinolines and 1H-quinolin-2-ones. These compounds were synthesized and evaluated as inhibitors of steroid 5alpha reductases, enzymes involved in steroid metabolism. The inhibitory activity was found to be dependent on the heterocycle features and the N,N-dialkylamide substituent's size (Baston, Palusczak, & Hartmann, 2000).

Antimicrobial Applications

Idrees et al. (2020) reported the synthesis and characterization of derivatives containing a quinoline moiety, similar to the structure of interest. These derivatives exhibited promising in vitro antimicrobial activity against pathogenic bacteria, indicating potential applications in combating infections (Idrees, Bodkhe, Siddiqui, & Kola, 2020).

Synthesis of Quinoline Derivatives

Kim (1981) discussed the utility of certain quinolin-5-ones as synthons for the preparation of quinoline derivatives. The research highlighted the versatility of these compounds in synthetic chemistry, leading to various derivatives with potential biological activities (Kim, 1981).

Neuroleptic Activity

Iwanami et al. (1981) explored benzamides structurally related to this compound for their potential neuroleptic activity. The study found a correlation between structure and activity, indicating the significance of specific substituents in enhancing neuroleptic properties (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).